Cas no 396721-71-4 (5-chloro-2-nitro-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 5-chloro-2-nitro-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 396721-71-4
• MF: C₁₈H₁₂ClN₅O₅S
• MW: 445.836380958557
• CID: 6437216
• Update Time: 2025-07-21

5-chloro-2-nitro-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-nitro-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 5-chloro-2-nitro-N-(2-(4-nitrophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, 5-chloro-N-[2,6-dihydro-2-(4-nitrophenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-2-nitro-

• Inchi： 1S/C18H12ClN5O5S/c19-10-1-6-16(24(28)29)13(7-10)18(25)20-17-14-8-30-9-15(14)21-22(17)11-2-4-12(5-3-11)23(26)27/h1-7H,8-9H2,(H,20,25)
• InChI Key： KRPDGWGQLRWSPY-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C([N+]([O-])=O)C=C2)N=C2CSCC2=1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 616.6±55.0 °C(Predicted)
• pka: 10.70±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-chloro-2-nitro-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Introduction to 5-chloro-2-nitro-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide (CAS No. 396721-71-4)

The compound 5-chloro-2-nitro-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide, identified by its CAS number 396721-71-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines a benzamide moiety with a thieno[3,4-cpyrazole] scaffold, further functionalized with nitro and chloro substituents. Its unique structural features make it a promising candidate for further exploration in drug discovery and therapeutic applications.

Recent studies have highlighted the importance of thieno[3,4-cpyrazole] derivatives in medicinal chemistry due to their diverse biological activities. The presence of multiple aromatic rings and heterocyclic systems in this compound suggests potential interactions with biological targets, including enzymes and receptors. Specifically, the benzamide group is known to enhance binding affinity and selectivity, making it a valuable component in the design of small-molecule inhibitors.

The 5-chloro and 2-nitro substituents introduce electrophilic centers that can participate in further chemical modifications, enabling the synthesis of analogs with tailored properties. These functional groups are often employed to modulate electronic and steric effects, which can influence the compound's pharmacokinetic profile. The 4-nitrophenyl moiety further extends the aromatic system, potentially enhancing hydrophobic interactions with biological targets.

Current research in pharmaceutical chemistry emphasizes the development of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological pathways simultaneously. The structural complexity of 5-chloro-2-nitro-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide positions it as a candidate for such an approach. By integrating various pharmacophoric elements into a single molecule, this compound may exhibit synergistic effects that improve therapeutic outcomes.

One of the most compelling aspects of this compound is its potential application in oncology research. Thieno[3,4-cpyrazole] derivatives have shown promise as kinase inhibitors and other anti-cancer agents. The benzamide group is also frequently associated with anti-inflammatory and anti-proliferative activities. The combination of these features suggests that 5-chloro-2-nitro-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide could serve as a lead compound for developing novel chemotherapeutic agents.

In addition to its oncological potential, this compound may find utility in other therapeutic areas. For instance, its structural motifs could be leveraged in the development of central nervous system (CNS) drugs. The aromatic systems and heterocyclic rings are known to cross the blood-brain barrier (BBB), making them attractive for CNS-targeted therapies. Furthermore, the presence of nitro groups allows for potential redox-active properties, which could be exploited in neuroprotective or anti-inflammatory contexts.

The synthesis of 5-chloro-2-nitro-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the thieno[3,4-cpyrazole] core. These methods ensure high yields and purity, which are critical for subsequent biological evaluation.

Once synthesized, the compound undergoes rigorous biological testing to assess its efficacy and safety profiles. High-throughput screening (HTS) techniques are often used to identify potential biological activities rapidly. Initial results may reveal target engagement and preliminary pharmacological effects that guide further optimization efforts. Computational modeling and molecular docking studies can also provide insights into binding interactions and help refine lead structures.

The integration of computational chemistry into drug discovery has revolutionized the process by enabling rapid virtual screening and optimization. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can predict how 5-chloro-2-nitro-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide interacts with biological targets at an atomic level. This approach accelerates the identification of promising candidates while minimizing experimental costs.

Future directions for this compound include exploring its mechanism of action in detail. Understanding how it interacts with biological targets at a molecular level can provide critical insights into its therapeutic potential and limitations. Preclinical studies will be essential to evaluate its efficacy in animal models and assess its safety profile before human trials can commence.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists、biologists、pharmacologists，and clinicians。The unique structural features of 5-chloro-2-nitro-N-2-(4-nitrophenyl)-2H，4H、6H-thieno[3、4-cpyrazol - 3 - yl]benzamide make it an exciting candidate for further investigation。By combining traditional synthetic methods with cutting-edge computational techniques， researchers can accelerate the discovery pipeline and bring new treatments to patients more quickly。